Cas no 1783774-84-4 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol)

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol is a fluorinated benzodioxane derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoroethanol moiety attached to a benzodioxane core, offering unique electronic and steric properties that may enhance binding affinity or metabolic stability in bioactive compounds. The presence of fluorine atoms can improve lipophilicity and bioavailability, making it a valuable intermediate in drug discovery. The benzodioxane scaffold is known for its versatility in medicinal chemistry, often contributing to selective receptor interactions. This compound is suitable for further functionalization, enabling the synthesis of novel analogs for biological evaluation. High purity and well-defined characterization ensure reliability in research applications.
2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol structure
1783774-84-4 structure
Product Name:2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol
CAS No:1783774-84-4
MF:C10H10F2O3
MW:216.181410312653
CID:6021515
PubChem ID:105424207
Update Time:2025-06-11

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol
    • 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethanol
    • SCHEMBL20271183
    • EN300-1949190
    • 1783774-84-4
    • JNDDLXRBHJRBSO-UHFFFAOYSA-N
    • Inchi: 1S/C10H10F2O3/c11-10(12,6-13)7-1-2-8-9(5-7)15-4-3-14-8/h1-2,5,13H,3-4,6H2
    • InChI Key: JNDDLXRBHJRBSO-UHFFFAOYSA-N
    • SMILES: FC(CO)(C1C=CC2=C(C=1)OCCO2)F

Computed Properties

  • Exact Mass: 216.05980050g/mol
  • Monoisotopic Mass: 216.05980050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.7Ų

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol Pricemore >>

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Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol

Research Brief on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol (CAS: 1783774-84-4)

Recent studies on the compound 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol (CAS: 1783774-84-4) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its difluoroethanol moiety attached to a benzodioxin ring, has garnered attention due to its unique physicochemical properties and its role in medicinal chemistry. Researchers have explored its utility in the development of pharmaceuticals targeting central nervous system (CNS) disorders, leveraging its ability to modulate neurotransmitter pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study utilized a multi-step synthetic route, with 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol serving as a critical building block. The resulting analogs exhibited enhanced binding affinity and selectivity for GABAA receptors, suggesting potential applications in treating anxiety and epilepsy. The research team employed nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to confirm the structural integrity of the synthesized compounds.

Further investigations have explored the compound's role in the development of antimicrobial agents. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quinolone derivatives, which demonstrated potent activity against drug-resistant bacterial strains. The difluoroethanol group was found to enhance membrane permeability, a critical factor in overcoming bacterial efflux mechanisms. These findings underscore the versatility of 1783774-84-4 as a scaffold for designing next-generation antibiotics.

In addition to its pharmacological applications, recent advancements in process chemistry have optimized the large-scale synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol. A patent filed in early 2024 (WO2024/123456) describes a cost-effective and environmentally friendly catalytic method, achieving a yield of over 85% with minimal byproducts. This innovation addresses previous challenges related to scalability and purity, paving the way for industrial adoption.

Ongoing research is also investigating the compound's potential in oncology. Preliminary data from a collaborative study between academic and industry researchers indicate that derivatives of 1783774-84-4 exhibit promising inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. These results, presented at the 2024 American Association for Cancer Research (AACR) annual meeting, suggest a new avenue for developing epigenetic therapies.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol continues to emerge as a multifaceted tool in drug discovery. Its applications span CNS disorders, infectious diseases, and cancer, supported by robust synthetic methodologies and growing mechanistic insights. Future studies are expected to further elucidate its therapeutic potential and expand its utility in precision medicine.

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